Cas no 599164-57-5 (Ro 28-1674((s)-ro 28-0450))

• Product Name: Ro 28-1674((s)-ro 28-0450)
• CAS No: 599164-57-5
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 2189887
• PubChem ID: 46886975
• Update Time: 2025-07-10

Ro 28-1674((s)-ro 28-0450) Chemical and Physical Properties

Names and Identifiers

• RO 28-1674((S)-RO 28-0450)
• (2S)-3-Cyclopentyl-2-[4-(methylsulfonyl)phenyl]-N-(1,3-thiazol-2- yl)propanamide
• (S)-3-CYCLOPENTYL-2-(4-METHANESULFONYL-PHENYL)-N-THIAZOL-2-YL-PROPIONAMIDE
• Ro 28-1674
• E98858
• (2S)-3-cyclopentyl-2-(4-methylsulfonylphenyl)-N-(1,3-thiazol-2-yl)propanamide
• SCHEMBL7089685
• 599164-57-5
• NCGC00386533-01
• RO 28-0450, (S)-
• (S)-(+)-3-CYCLOPENTYL-2-(4-METHANESULFONYL-PHENYL)-N-THIAZOL-2-YL-PROPIONAMIDE
• CHEMBL1094168
• Ro 28-1674((s)-ro 28-0450)

• Inchi： 1S/C18H22N2O3S2/c1-25(22,23)15-8-6-14(7-9-15)16(12-13-4-2-3-5-13)17(21)20-18-19-10-11-24-18/h6-11,13,16H,2-5,12H2,1H3,(H,19,20,21)/t16-/m1/s1
• InChI Key： NEQSWPCDHDQINX-MRXNPFEDSA-N
• SMILES： S(C)(C1C=CC(=CC=1)[C@H](C(NC1=NC=CS1)=O)CC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 378.10718492Da
• Monoisotopic Mass: 378.10718492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Ro 28-1674((s)-ro 28-0450)

Ro 28-1674 ((S)-Ro 28-0450): A Promising Compound in Cardiovascular Research

Ro 28-1674 ((S)-Ro 28-0450), identified by the CAS number 599164-57-5, is a notable compound in the field of cardiovascular research. This chiral molecule has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of heart failure and other cardiovascular disorders. The compound's unique structure and pharmacological properties make it a valuable subject of ongoing studies and clinical trials.

The chemical structure of Ro 28-1674 ((S)-Ro 28-0450) is characterized by its chiral center, which imparts specific stereochemical properties that are crucial for its biological activity. The (S) enantiomer, specifically, has been shown to exhibit enhanced efficacy and reduced side effects compared to its racemic counterpart. This enantioselective advantage is a key factor in the compound's potential as a therapeutic agent.

Recent studies have highlighted the mechanisms by which Ro 28-1674 ((S)-Ro 28-0450) exerts its beneficial effects. One of the primary mechanisms involves the modulation of cardiac ion channels, particularly the L-type calcium channels. By selectively blocking these channels, the compound can reduce calcium influx into cardiac myocytes, thereby decreasing myocardial contractility and preventing calcium overload. This action is particularly beneficial in conditions such as heart failure, where excessive calcium influx can lead to cellular damage and impaired cardiac function.

In addition to its effects on calcium channels, Ro 28-1674 ((S)-Ro 28-0450) has also been shown to influence other signaling pathways involved in cardiac function. For instance, it can modulate the activity of protein kinases and phosphatases, which play critical roles in regulating myocardial contraction and relaxation. These multifaceted mechanisms contribute to the compound's potential as a comprehensive treatment for cardiovascular disorders.

Clinical trials have provided promising results regarding the safety and efficacy of Ro 28-1674 ((S)-Ro 28-0450). Phase II trials have demonstrated that the compound can significantly improve cardiac function and reduce hospitalization rates in patients with heart failure. These findings have paved the way for further advanced clinical trials to explore its full therapeutic potential.

The pharmacokinetic properties of Ro 28-1674 ((S)-Ro 28-0450) have also been extensively studied. The compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical application. It has a relatively long half-life, allowing for once-daily dosing, which enhances patient compliance and convenience.

In conclusion, Ro 28-1674 ((S)-Ro 28-0450), with its CAS number 599164-57-5, represents a promising advancement in cardiovascular therapeutics. Its unique chemical structure, combined with its multifaceted biological activities and favorable pharmacokinetic properties, positions it as a potential breakthrough treatment for heart failure and other cardiovascular disorders. Ongoing research and clinical trials continue to elucidate its full therapeutic potential, offering hope for improved patient outcomes in the future.